Cas no 116850-55-6 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-)

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)- structure
116850-55-6 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
CAS No:116850-55-6
MF:C8H9N3OS2
MW:227.30655837059
CID:160214
PubChem ID:3088001
Update Time:2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
    • 4-methyl-3-methylsulfinyl-5-thiophen-2-yl-1,2,4-triazole
    • 4-methyl-3-(methylsulfinyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • DNRLTSGCWKCYLZ-UHFFFAOYSA-N
    • 4-Methyl-3-(methylsulfinyl)-5-(2-thienyl)-4H-1,2,4-triazole
    • SCHEMBL9524441
    • 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
    • 3-(Methanesulfinyl)-4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • CHEMBL27498
    • 3-(2-Thienyl)-4-methyl-5-methylsulfinyl-4H-1,2,4-triazole
    • DTXSID60922178
    • 116850-55-6
    • Inchi: 1S/C8H9N3OS2/c1-11-7(6-4-3-5-13-6)9-10-8(11)14(2)12/h3-5H,1-2H3
    • InChI Key: DNRLTSGCWKCYLZ-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NN=C(C2=CC=CS2)N1C)=O

Computed Properties

  • Exact Mass: 227.01887
  • Monoisotopic Mass: 227.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.55
  • Boiling Point: 471.8°Cat760mmHg
  • Flash Point: 239.1°C
  • Refractive Index: 1.765
  • PSA: 53.77
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.